Cas no 1987261-12-0 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 1987261-12-0
• MF: C₁₃H₁₈F₃NO₄
• MW: 309.28
• MDL: MFCD28389161
• CID: 5104844
• Update Time: 2026-03-03

(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• MDL： MFCD28389161
• Inchi： 1S/C13H18F3NO4/c1-10(2,3)21-9(20)17-7(8(18)19)11-4-12(5-11,6-11)13(14,15)16/h7H,4-6H2,1-3H3,(H,17,20)(H,18,19)/t7-,11?,12?/m0/s1
• InChI Key： JMKZOZYBIOGWBH-PUVKNVPGSA-N
• SMILES： C(O)(=O)[C@H](NC(OC(C)(C)C)=O)C12CC(C(F)(F)F)(C1)C2

Additional information on (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Introduction to (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 1987261-12-0)

(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 1987261-12-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The tert-butoxycarbonyl (Boc) protecting group in the compound's structure plays a crucial role in stabilizing the amino group, making it suitable for synthetic manipulations and biological studies. The 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl moiety, on the other hand, imparts unique electronic and steric properties that enhance the compound's pharmacological profile.

Recent studies have highlighted the importance of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain kinases involved in cancer cell proliferation. The researchers found that the compound selectively targets these kinases without affecting other essential cellular processes, thereby minimizing potential side effects.

In another study, researchers investigated the neuroprotective properties of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results showed that the compound significantly reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for these conditions.

The synthesis of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid involves a series of well-defined steps, including the formation of the Boc-protected amino acid derivative and subsequent coupling with the trifluoromethylated bicyclic moiety. The high yield and purity of the final product make it an attractive candidate for further preclinical and clinical studies.

Pharmacokinetic studies have revealed that (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

In conclusion, (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 1987261-12-0) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and favorable pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.